5-Amino-2-(4-amino-2-hydroxy-phenyl)phenol
Overview
Description
5-Amino-2-(4-amino-2-hydroxy-phenyl)phenol, also known by its synonyms 4,4’-Diaminobiphenyl-2,2’-diol, is a chemical compound with the molecular formula C12H12N2O2 . It is a crystalline solid with a molecular weight of approximately 216.24 g/mol . The compound’s structure consists of two phenyl rings connected by an amino group and a hydroxyl group.
Scientific Research Applications
Metabolism of Phenolics in Foods
- Metabolism Pathways : This compound, along with other phenolics, undergoes metabolic processes involving gut microbiota and β-oxidation. These processes are influenced by phenyl-ring substitution and flux, impacting the metabolism of various dietary phenols and aromatic amino acids (Clifford et al., 2022).
Synthesis and Biological Evaluation
- Antimicrobial and Antidiabetic Properties : Derivatives of 4-aminophenol, similar in structure to 5-Amino-2-(4-amino-2-hydroxy-phenyl)phenol, exhibit significant antimicrobial and antidiabetic activities. These derivatives also show potential as anticancer agents due to their DNA interaction properties (Rafique et al., 2022).
Antibacterial Properties
- Antibacterial Activities : Certain Schiff base compounds, structurally related to 5-Amino-2-(4-amino-2-hydroxy-phenyl)phenol, demonstrate effective antibacterial activities against common pathogens like Staphylococcus aureus and Bacillus cereus (Kakanejadifard et al., 2013).
Structural and Molecular Studies
- Molecular Structure Analysis : Research into molecular structures of compounds similar to 5-Amino-2-(4-amino-2-hydroxy-phenyl)phenol reveals insights into their chemical properties and potential applications in synthesis of materials like azo dyes and dithiocarbamate (Ajibade & Andrew, 2021).
Application in Polyacetylenes
- Chirality Assignment in Carboxylic Acids : Phenylacetylenes bearing an amino group, related to 5-Amino-2-(4-amino-2-hydroxy-phenyl)phenol, have been used for determining the chirality of acids. This process involves circular dichroism and highlights the potential of these compounds in stereochemical analysis (Yashima et al., 1997).
Antioxidant and Radical Scavenging Activities
- Inhibitory Action on Lipid Peroxidation : Phenolic compounds including 5-Amino-2-(4-amino-2-hydroxy-phenyl)phenol exhibit inhibitory effects on lipid peroxidation, acting as potent antioxidants and radical scavengers. This suggests their potential role in pharmaceutical and nutraceutical applications (Dinis, Maderia, & Almeida, 1994).
properties
IUPAC Name |
5-amino-2-(4-amino-2-hydroxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6,15-16H,13-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPCNDGPUJSVBIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)O)C2=C(C=C(C=C2)N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80311267 |
Source
|
| Record name | 4,4'-Diamino[1,1'-biphenyl]-2,2'-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80311267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-(4-amino-2-hydroxy-phenyl)phenol | |
CAS RN |
70894-13-2 |
Source
|
| Record name | NSC240763 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=240763 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4,4'-Diamino[1,1'-biphenyl]-2,2'-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80311267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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